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Compound of Interest

Compound Name: PKI 14-22 amide,myristoylated

Cat. No.: B15604380

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with PKI 14-22 amide,
myristoylated. This cell-permeable peptide is a potent inhibitor of protein kinase A (PKA) and
requires careful handling to ensure personal safety and experimental integrity.[1][2][3]

Personal Protective Equipment (PPE)

Given that PKI 14-22 amide, myristoylated is a potent, biologically active peptide, it should be
treated as a hazardous compound.[4] Adherence to the following PPE guidelines is mandatory
to minimize exposure.

Summary of Required PPE
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General guidance for handling potent kinase inhibitors suggests these levels of protection.[5][6]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling PKI 14-22 amide, myristoylated, from receipt to disposal, is

critical for safety and reproducibility.

I. Receiving and Storing the Compound

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

e Log: Document the date of receipt, quantity, and storage location in the laboratory's chemical

inventory.

» Store: Store the solid compound at -20°C as recommended.[1][7] The product is stable for at

least four years at this temperature.[4]
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II. Preparation of Stock Solutions

PKI 14-22 amide, myristoylated is typically supplied as a solid, often as a trifluoroacetate salt.

[1][2] Stock solutions are commonly prepared in dimethyl sulfoxide (DMSO).[3][4]

Equilibrate: Allow the vial of the solid compound to reach room temperature before opening
to prevent condensation of moisture.

Work in a Fume Hood: All manipulations of the solid compound and concentrated solutions
must be performed in a certified chemical fume hood to prevent inhalation.[5][6]

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to
achieve the desired stock concentration. Selleck Chemicals reports a solubility of 100 mg/mL
in DMSO.[3]

Dissolution: Vortex or sonicate briefly to ensure complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.[1]

Storage of Stock Solutions: Store the DMSO stock solutions at -20°C for up to 3 months or at
-80°C for up to a year.[1][3]

[ll. Use in Experiments

Dilution: When preparing working solutions, dilute the stock solution with the appropriate
aqueous buffer or cell culture medium. Note that the compound is sparingly soluble in
agueous buffers.[4] To improve solubility, the DMSO stock solution can be diluted into the
agueous buffer of choice.[4]

Cell Culture: All cell culture work involving this compound should be conducted in a Class Il
biological safety cabinet to maintain sterility and protect the user.[5]

Hand Washing: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[5]

Disposal Plan
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Proper disposal of PKI 14-22 amide, myristoylated, and all contaminated materials is essential
to prevent environmental contamination and accidental exposure.

e Chemical Waste:

o All unused stock solutions and working solutions containing PKI 14-22 amide,
myristoylated should be disposed of as chemical waste.

o Follow your institution's guidelines for hazardous chemical waste disposal.
o Contaminated Materials:

o All disposable materials that have come into contact with the compound, such as pipette
tips, tubes, and gloves, should be collected in a designated, sealed waste container.

o This container should be clearly labeled as hazardous chemical waste.

e Spill Management:

o

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

[¢]

[¢]

Contain: Absorb liquid spills with an inert material (e.g., diatomite, universal binders).[8]

[e]

Clean: Decontaminate surfaces by scrubbing with alcohol.[8]

o

Dispose: Collect all cleanup materials in a sealed container for hazardous waste disposal.

Experimental Protocol Workflow

The following diagram illustrates the general workflow for safely handling PKI 14-22 amide,
myristoylated.
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Caption: Workflow for handling PKI 14-22 amide, myristoylated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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